Cas no 1316222-70-4 (Methyl 2-methyl-3-sulfamoylpropanoate)

• Product Name: Methyl 2-methyl-3-sulfamoylpropanoate
• CAS No: 1316222-70-4
• MF: C₅H₁₁NO₄S
• MW: 181.21014046669
• CID: 5753383
• PubChem ID: 91400046
• Update Time: 2025-05-26

Methyl 2-methyl-3-sulfamoylpropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1120715
• 2-METHYL-3-SULFAMOYL-PROPIONICACIDMETHYLESTER
• methyl 2-methyl-3-sulfamoylpropanoate
• 1316222-70-4
• 2-METHYL-3-SULFAMOYL-PROPIONIC ACID METHYL ESTER
• Propanoic acid, 3-(aminosulfonyl)-2-methyl-, methyl ester
• Methyl 2-methyl-3-sulfamoylpropanoate

• Inchi： 1S/C5H11NO4S/c1-4(5(7)10-2)3-11(6,8)9/h4H,3H2,1-2H3,(H2,6,8,9)
• InChI Key： FLGQFIWSWDULCE-UHFFFAOYSA-N
• SMILES： S(CC(C(=O)OC)C)(N)(=O)=O

Computed Properties

• Exact Mass: 181.04087901g/mol
• Monoisotopic Mass: 181.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Boiling Point: 312.8±44.0 °C(Predicted)
• pka: 10.34±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on Methyl 2-methyl-3-sulfamoylpropanoate

Methyl 2-methyl-3-sulfamoylpropanoate (CAS No. 1316222-70-4): A Comprehensive Overview

Methyl 2-methyl-3-sulfamoylpropanoate, identified by its Chemical Abstracts Service (CAS) number 1316222-70-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique sulfamoyl functional group and methylated propanoate backbone, exhibits a range of potential applications that span from synthetic chemistry to drug development.

The structure of Methyl 2-methyl-3-sulfamoylpropanoate consists of a carboxylate ester group attached to a propane chain, with a sulfamoyl group (-SO₂NH₂) substituent at the third carbon position. This configuration imparts distinct chemical properties, making it a valuable intermediate in various synthetic pathways. The presence of the sulfamoyl group not only enhances its reactivity but also opens up possibilities for further functionalization, which is crucial in medicinal chemistry.

In recent years, the interest in Methyl 2-methyl-3-sulfamoylpropanoate has been fueled by its potential role in the development of novel therapeutic agents. Researchers have been exploring its utility as a precursor in the synthesis of sulfonamide derivatives, which are known for their broad spectrum of biological activities. Sulfonamides have long been recognized for their antimicrobial, anti-inflammatory, and anticancer properties, making them a cornerstone in drug discovery.

One of the most compelling aspects of Methyl 2-methyl-3-sulfamoylpropanoate is its versatility in chemical transformations. The compound can undergo various reactions such as nucleophilic substitution, condensation, and coupling reactions, which are essential for constructing complex molecular architectures. These reactions are pivotal in the synthesis of biologically active molecules, including those targeting specific disease pathways.

The pharmaceutical industry has shown particular interest in Methyl 2-methyl-3-sulfamoylpropanoate due to its potential as a building block for drug candidates. For instance, researchers have utilized this compound to develop sulfonamide-based inhibitors that target enzymes involved in metabolic disorders. These inhibitors have shown promise in preclinical studies, highlighting the compound's therapeutic potential.

2-methyl-3-sulfamoylpropanoate's interactions with biological targets. These computational studies have provided insights into how the compound can be optimized for better efficacy and reduced toxicity. Such findings are critical for the design of next-generation drugs that are more effective and safer for patients. 2-methyl-3-sulfamoylpropanoate has also been refined through modern synthetic methodologies. Techniques such as catalytic asymmetric synthesis and flow chemistry have enabled the production of this compound with high yield and purity. These advancements not only facilitate research but also make large-scale production more feasible, which is essential for industrial applications. 2-methyl-3-sulfamoylpropanoate has found utility in materials science and agrochemicals. Its unique chemical properties make it a suitable candidate for developing novel polymers and specialty chemicals. For instance, researchers have explored its use in creating biodegradable polymers that possess enhanced mechanical strength and thermal stability. 2-methyl-3-sulfamoylpropanoate has also been a subject of investigation. Studies have focused on its biodegradability and toxicity profile to ensure that its use does not pose significant environmental risks. These assessments are crucial for developing sustainable chemical processes that align with green chemistry principles. 2-methyl-3-sulfamoylpropanoate appear promising. Ongoing research is expected to uncover new applications and refine existing synthetic routes, further solidifying its role as a key intermediate in chemical and pharmaceutical industries. The compound's unique properties and versatility make it a valuable asset for scientists working on cutting-edge research projects.